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Application Notes and Protocols
Introduction

Ethametsulfuron-methyl is a selective, systemic sulfonylurea herbicide highly effective for the

control of a wide spectrum of broadleaf weeds in crops such as oilseed rape (canola).[1][2][3]

Its mode of action is the inhibition of the acetolactate synthase (ALS) enzyme, which is crucial

for the biosynthesis of essential branched-chain amino acids in susceptible plants.[1][2][4] This

inhibition leads to the cessation of cell division and growth, ultimately resulting in weed death.

[1] To maximize the herbicidal activity of Ethametsulfuron-methyl, especially under

challenging environmental conditions or for difficult-to-control weeds, the use of adjuvants is

critical. Adjuvants can enhance the performance of Ethametsulfuron-methyl by improving

spray deposition, retention, and absorption of the active ingredient.

This document provides detailed application notes, experimental protocols, and a summary of

data on the use of various adjuvants to improve the efficacy of Ethametsulfuron-methyl.

Mechanism of Action: Ethametsulfuron-methyl
Ethametsulfuron-methyl is absorbed through both the leaves and roots of the target weeds

and is translocated throughout the plant's vascular system.[1] It inhibits the ALS enzyme, which

is a key enzyme in the biosynthetic pathway of the branched-chain amino acids valine, leucine,
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and isoleucine.[1] This systemic action ensures that the herbicide reaches all parts of the plant,

leading to symptoms such as growth stagnation, chlorosis (yellowing), and eventual necrosis of

the weed.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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